Cas no 1282516-32-8 (2-Chloro-5-(methoxymethoxy)isonicotinaldehyde)

• Product Name: 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde
• CAS No: 1282516-32-8
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• CID: 2112793
• Update Time: 2025-06-12

2-Chloro-5-(methoxymethoxy)isonicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(methoxymethoxy)-4-Pyridinecarboxaldehyde
• 2-chloro-5-(methoxymethoxy)isonicotinaldehyde
• SYXOFWBLCQMGPM-UHFFFAOYSA-N
• 4-Pyridinecarboxaldehyde,2-chloro-5-(methoxymethoxy)-
• 4-Pyridinecarboxaldehyde, 2-chloro-5-(methoxymethoxy)-
• 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde

• Inchi： 1S/C8H8ClNO3/c1-12-5-13-7-3-10-8(9)2-6(7)4-11/h2-4H,5H2,1H3
• InChI Key： SYXOFWBLCQMGPM-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=C(C=N1)OCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 168
• Topological Polar Surface Area: 48.4

Additional information on 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde

Professional Introduction to 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde (CAS No. 1282516-32-8)

2-Chloro-5-(methoxymethoxy)isonicotinaldehyde, a compound with the chemical identifier CAS No. 1282516-32-8, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aldehyde derivative has garnered considerable attention due to its versatile structural framework and potential applications in the development of novel therapeutic agents. The compound's unique combination of a chloro substituent and methoxymethoxy groups on an isonicotinaldehyde backbone imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde is particularly noteworthy for its ability to participate in various chemical transformations that are pivotal for drug discovery. The presence of the aldehyde functional group at the 1-position of the isonicotinamide core facilitates condensation reactions with amines, amides, and hydrazines, enabling the construction of more complex molecular architectures. Additionally, the electron-withdrawing nature of the chloro group enhances electrophilic aromatic substitution reactions, which are crucial for further functionalization.

In recent years, there has been growing interest in exploring the pharmacological properties of isonicotinamide derivatives. These compounds have shown promise as scaffolds for antimicrobial, anti-inflammatory, and anticancer agents. The methoxymethoxy substituent in 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde may contribute to enhanced solubility and bioavailability, which are critical factors in drug design. Furthermore, its ability to undergo cross-coupling reactions with boronic acids and halides makes it a valuable precursor for generating biaryl structures, which are prevalent in many biologically active molecules.

Recent studies have highlighted the role of 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways and are implicated in numerous diseases, including cancer and inflammatory disorders. By modifying the isonicotinaldehyde core with electron-donating groups such as methoxymethoxy, researchers can fine-tune the binding affinity and selectivity of kinase inhibitors. This approach has led to the development of potent small-molecule drugs that target specific kinases with high precision.

The compound's utility extends beyond kinase inhibition. Its structural features make it an excellent candidate for exploring new therapeutic modalities. For instance, derivatives of 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde have been investigated for their potential as antiviral agents. The aldehyde group can be readily converted into Schiff bases or heterocyclic compounds that exhibit inhibitory activity against viral proteases and polymerases. Moreover, the presence of chlorine atoms provides opportunities for further derivatization through nucleophilic aromatic substitution reactions, allowing chemists to tailor molecular properties to specific biological targets.

The synthesis of 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde involves multi-step organic transformations that showcase modern synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated functionalizations have been employed to construct the desired framework efficiently. These synthetic strategies not only highlight the compound's synthetic accessibility but also demonstrate the broader capabilities of contemporary organic chemistry in producing complex molecules with high yields and purity.

In conclusion, 2-Chloro-5-(methoxymethoxy)isonicotinaldehyde (CAS No. 1282516-32-8) stands out as a versatile intermediate with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications, making it a valuable building block for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in medicinal chemistry is likely to grow even further.